Cas no 116757-22-3 (1H-Indole, 3-(2-naphthalenylthio)-)
116757-22-3 structure
Product Name:1H-Indole, 3-(2-naphthalenylthio)-
CAS No:116757-22-3
MF:C18H13NS
MW:275.367522954941
CID:1206247
PubChem ID:14685434
Update Time:2025-04-20
1H-Indole, 3-(2-naphthalenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-(2-naphthalenylthio)-
- 3-naphthalen-2-ylsulfanyl-1H-indole
- 3-[(Naphthalen-2-yl)sulfanyl]-1H-indole
- DTXSID70562963
- 116757-22-3
-
- Inchi: 1S/C18H13NS/c1-2-6-14-11-15(10-9-13(14)5-1)20-18-12-19-17-8-4-3-7-16(17)18/h1-12,19H
- InChI Key: QLTFPLQBYLVJEN-UHFFFAOYSA-N
- SMILES: S(C1=CC=C2C=CC=CC2=C1)C1=CNC2C=CC=CC=21
Computed Properties
- Exact Mass: 274.06916
- Monoisotopic Mass: 275.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
1H-Indole, 3-(2-naphthalenylthio)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
116757-22-3 (1H-Indole, 3-(2-naphthalenylthio)-) Related Products
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